Cas no 5309-14-8 (1-(4-Methoxyphenyl)-4-oxocyclohexanecarbonitrile)

• Product Name: 1-(4-Methoxyphenyl)-4-oxocyclohexanecarbonitrile
• CAS No: 5309-14-8
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• MDL: MFCD11849759
• CID: 379631
• PubChem ID: 12230239
• Update Time: 2024-11-02

1-(4-Methoxyphenyl)-4-oxocyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxyphenyl)-4-oxocyclohexanecarbonitrile
• Cyclohexanecarbonitrile,1-(4-methoxyphenyl)-4-oxo-
• 2,4,5-Trichloro-6-(2-isopropylidenehydrazino)nicotinonitrile
• 3-Pyridinecarbonitrile, 2,4,5-trichloro-6-[2-(1-methylethylidene)hydrazinyl]-
• SCHEMBL1557899
• 4-CYANO-4-(4-METHOXYPHENYL)CYCLOHEXANONE
• FT-0743634
• J-515226
• 1-(4-METHOXYPHENYL)-4-OXOCYCLOHEXANE-1-CARBONITRILE
• CS-0453378
• 5309-14-8
• DA-30937

• MDL： MFCD11849759
• Inchi： 1S/C14H15NO2/c1-17-13-4-2-11(3-5-13)14(10-15)8-6-12(16)7-9-14/h2-5H,6-9H2,1H3
• InChI Key： JLIUWTXUSDIOCA-UHFFFAOYSA-N
• SMILES： O=C1CCC(C#N)(C2C=CC(=CC=2)OC)CC1

Computed Properties

• Exact Mass: 275.97391
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 61.07